Cas no 1256643-55-6 (5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride)

5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl chloride is a sulfonating reagent widely used in organic synthesis and derivatization reactions. Its key advantages include high reactivity as a sulfonyl chloride, enabling efficient introduction of the sulfonyl group into target molecules. The dimethyl-substituted benzoxadiazole core enhances stability and selectivity in reactions, making it suitable for labeling and functionalization applications. This compound is particularly valuable in the preparation of fluorescent probes and bioactive derivatives due to its electron-withdrawing properties and compatibility with nucleophilic substitution. It is commonly employed in peptide modification and pharmaceutical intermediate synthesis, offering reliable performance under controlled conditions. Proper handling is required due to its moisture sensitivity.

5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride structure

1256643-55-6 structure

Product Name:5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride

CAS No:1256643-55-6

MF:C₈H₇ClN₂O₃S

MW:246.670779466629

MDL:MFCD18381909

CID:1088172

PubChem ID:51072237

Update Time:2025-10-10

5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5,7-Dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonyl chloride
- AKOS006335788
- 5,7-dimethyl-2,1,3-benzoxadiazole-4-sulfonyl chloride
- 5,7-Dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonylchloride
- 2,1,3-Benzoxadiazole-4-sulfonyl chloride, 5,7-dimethyl-
- CS-0338226
- BS-35652
- 1256643-55-6
- DTXSID001204683
- MFCD18381909
- 5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride
- MDL： MFCD18381909
- Inchi： 1S/C8H7ClN2O3S/c1-4-3-5(2)8(15(9,12)13)7-6(4)10-14-11-7/h3H,1-2H3
- InChI Key： KFIKFRDBDZKOMA-UHFFFAOYSA-N
- SMILES： ClS(C1C2C(C(C)=CC=1C)=NON=2)(=O)=O

Computed Properties

Exact Mass: 245.9865910g/mol
Monoisotopic Mass: 245.9865910g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 81.4Å²

5,7-Dimethyl-2,1,3-benzoxadiazole-4-sulfonyl Chloride Pricemore >>

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